Cas no 2137981-80-5 (1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one)

• Product Name: 1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one
• CAS No: 2137981-80-5
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6454594
• PubChem ID: 165842014
• Update Time: 2025-11-05

1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-785455
• 2137981-80-5
• 1-ethyl-6-methyl-1-azaspiro[4.5]decan-4-one
• 1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one

• Inchi： 1S/C12H21NO/c1-3-13-9-7-11(14)12(13)8-5-4-6-10(12)2/h10H,3-9H2,1-2H3
• InChI Key： IRUSOEQNSLMUGW-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC)C21CCCCC2C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one

1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one: A Comprehensive Overview

The compound 1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one, with the CAS number 2137981-80-5, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its spirocyclic structure, which consists of a decanone ring fused with an azaspiro ring system. The presence of the ethyl and methyl substituents adds complexity to its structure, making it a subject of interest for both synthetic and medicinal chemists.

Recent studies have highlighted the potential of 1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one as a precursor for the development of bioactive molecules. Its spirocyclic framework is particularly appealing due to its ability to mimic natural product structures, which often exhibit potent biological activities. Researchers have explored its application in drug discovery, focusing on its potential as a scaffold for designing novel therapeutic agents.

The synthesis of 1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is followed by functional group transformations to introduce the ethyl and methyl substituents at specific positions. The use of advanced synthetic techniques, such as ring-closing metathesis and asymmetric catalysis, has enabled chemists to achieve high yields and excellent stereocontrol in the synthesis of this compound.

One of the most promising aspects of 1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one is its versatility in chemical modifications. By altering the substituents on the spirocyclic framework, researchers can generate a wide array of derivatives with diverse biological profiles. For instance, substituting the ethyl group with other alkyl chains or introducing additional functional groups has been shown to significantly impact the compound's pharmacokinetic properties and bioactivity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of 1-Ethyl-6-methyl-1-azaspiro[4.5]decan-4-one. Molecular modeling studies have provided insights into its three-dimensional structure, which is critical for predicting its interactions with biological targets. These studies have revealed that the compound's spirocyclic framework creates a rigid structure that can potentially bind to specific protein pockets, making it an attractive candidate for drug design.

In terms of biological activity, 1-Ethyl-6-methyl-1-Azaspiro[4.5]decanone has demonstrated promising results in preliminary assays targeting various disease states. For example, it has shown moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Additionally, studies have indicated that this compound may possess anti-inflammatory properties, making it a potential candidate for treating conditions like arthritis and other inflammatory disorders.

The development of analogs based on 1-Ethyl-Azspirodecaneone has further expanded its potential applications in medicine. By modifying the substituents on the spirocyclic core, researchers have been able to enhance its solubility, stability, and bioavailability while maintaining or improving its biological activity. These analogs are currently under investigation in preclinical studies to assess their efficacy and safety profiles.

In conclusion, 1-Ethyl-Azspirodecaneone (CAS No: 213798180) represents a valuable addition to the arsenal of tools available for drug discovery and development. Its unique spirocyclic structure, coupled with its versatility in chemical modifications, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.